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Compound of Interest

Compound Name: C3H5F50S

Cat. No.: B14093010

Introduction to the SFs Functional Group

The pentafluorosulfanyl group (-SFs) is often referred to as "super-trifluoromethyl” in medicinal
chemistry and materials science. It is chemically stable, highly lipophilic, and strongly electron-
withdrawing.

e Structure: A hypervalent sulfur atom surrounded by five fluorine atoms in a distorted
octahedral geometry.

o Applications: Used to enhance the metabolic stability and lipophilicity of bioactive molecules.

o Chemical Identity of CsHsFsOS: Based on the formula and standard nomenclature, this
compound is likely 3-(Pentafluorosulfanyl)prop-2-en-1-ol or a related isomer, consisting of an
SFs group attached to an allyl alcohol framework.

General Synthetic Methodologies

The primary route to aliphatic and alkenyl SFs compounds is the radical addition of SFs-halides
(SFsClI or SFsBr) to unsaturated carbon-carbon bonds (alkynes or alkenes).

To synthesize an SFs-alkenyl moiety (such as the propenyl chain in CsHsFsOS), researchers
typically employ the addition of SFsCI to a corresponding alkyne (e.g., propargyl alcohol).

e Reagents: SFsCI (gas) or SFsBr (liquid).
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e Initiation: The reaction is radical-mediated, initiated by:

o Triethylborane (EtsB): A common low-temperature initiator active at -78°C to room
temperature.

o Photochemical Initiation: UV light can cleave the S-Cl or S-Br bond.

o Thermal Initiation: Heating in the presence of radical initiators like AIBN (though less
common for volatile SFsCI).

e Mechanism:

o Radical Generation: Homolytic cleavage of the SFs-X bond produces an SFs radical
(*SFs).

o Addition: The electrophilic «SFs radical adds to the pi-system of the alkyne (or alkene). The
regioselectivity usually favors the terminal position (anti-Markovnikov-like) or the position
that yields the most stable intermediate radical.

o Termination: The carbon-centered radical abstracts a halogen atom (X) from another
molecule of SFsX, propagating the chain and forming the addition product (an SFs-halo-
alkene).

o Elimination/Hydrolysis: If the target is an alcohol, subsequent steps might involve the
hydrolysis of protecting groups or dehydrohalogenation to restore the double bond if an
alkene was the starting material.

Reaction Mechanism Diagram

The following diagram illustrates the general radical addition mechanism of SFsCl to a terminal
alkyne, a fundamental pathway for generating SFs-alkenyl backbones.
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Caption: General mechanism for the radical addition of sulfur pentafluoride chloride to a
terminal alkyne.

Comparative Properties: SFs vs. CF3

The SFs group is often compared to the trifluoromethyl group (CFs3). Understanding these
differences is crucial for application scientists.

Trifluoromethyl (- Pentafluorosulfanyl o
Property Significance
CF3) (-SFs)
SFs is bulkier,
Geometry Tetrahedral Octahedral ) o
affecting steric fit.
SFs is more electron-
Electronegativity High Very High withdrawing (Hammett
op ~ 0.68 vs 0.54).
SFs improves
) o ) ) membrane
Lipophilicity (1) High Higher N
permeability more
effectively.
Both are chemically
Hydrolytic Stability High High robust in biological

systems.

Safety and Handling Considerations
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Working with SFs precursors presents significant safety challenges that restrict these

syntheses to professional laboratories equipped with appropriate engineering controls.

SFsCl Hazards: Sulfur pentafluoride chloride is a toxic gas at room temperature (bp -10°C). It
is a strong oxidant and can react violently with organic materials if not controlled.

Pressure Hazards: Reactions involving SFsCI often require sealed tubes or autoclaves to
maintain the reagent in the liquid phase or at high concentration, introducing explosion risks.

Decomposition: While the SFs group itself is stable, intermediates (such as S2F10, a highly
toxic byproduct) can form during the synthesis of SFs precursors.

PPE & Ventilation: All manipulations must occur within a fume hood using glove boxes for
reagent handling. Standard PPE is insufficient; acid-gas scrubbing systems are often
required for exhaust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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